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Compound of Interest

Compound Name: L-Isoleucine-13C6,15N

Cat. No.: B12405800 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of L-Isoleucine-¹³C₆,¹⁵N, a stable

isotope-labeled amino acid crucial for advanced research in proteomics, metabolomics, and

drug development. This document details its chemical properties, applications, and provides in-

depth experimental protocols for its use in key research methodologies.

Introduction to L-Isoleucine-¹³C₆,¹⁵N
L-Isoleucine-¹³C₆,¹⁵N is a non-radioactive, heavy-isotope-labeled form of the essential amino

acid L-isoleucine. In this molecule, all six carbon atoms are replaced with the heavy isotope

carbon-13 (¹³C), and the nitrogen atom is replaced with the heavy isotope nitrogen-15 (¹⁵N).

This labeling strategy results in a molecule that is chemically identical to its natural counterpart

but has a significantly greater mass. This mass difference is the cornerstone of its utility in a

variety of analytical techniques, primarily mass spectrometry (MS) and nuclear magnetic

resonance (NMR) spectroscopy.

The dual labeling with both ¹³C and ¹⁵N provides a distinct mass shift, which is highly

advantageous for quantitative proteomics and metabolic flux analysis, allowing for clear

differentiation from unlabeled or partially labeled molecules.

Physicochemical Properties
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A summary of the key quantitative data for L-Isoleucine-¹³C₆,¹⁵N is presented in the table

below, facilitating easy comparison of its properties.

Property Value Reference

Chemical Formula ¹³C₆H₁₃¹⁵NO₂ --INVALID-LINK--

Molecular Weight 138.12 g/mol --INVALID-LINK--

Exact Mass 138.098 g/mol --INVALID-LINK--

CAS Number 202468-35-7 --INVALID-LINK--

Isotopic Purity (¹³C) ≥98 atom % --INVALID-LINK--

Isotopic Purity (¹⁵N) ≥98 atom % --INVALID-LINK--

Chemical Purity ≥95% (CP) --INVALID-LINK--

Appearance Solid --INVALID-LINK--

Melting Point 168-170 °C --INVALID-LINK--

Applications in Research
L-Isoleucine-¹³C₆,¹⁵N is a versatile tool employed in a range of sophisticated research

applications:

Quantitative Proteomics (SILAC): In Stable Isotope Labeling by Amino Acids in Cell Culture

(SILAC), cells are grown in media containing either the "light" (natural) or "heavy" (isotope-

labeled) form of an essential amino acid. L-Isoleucine-¹³C₆,¹⁵N serves as the "heavy"

standard. By combining lysates from cells grown under different conditions and analyzing the

peptide ratios by mass spectrometry, researchers can accurately quantify changes in protein

abundance.

Metabolic Flux Analysis (MFA): This compound is used as a tracer to delineate and quantify

the flow of metabolites through various biochemical pathways. By tracking the incorporation

of ¹³C and ¹⁵N into downstream metabolites, researchers can gain insights into the activity of

pathways such as the tricarboxylic acid (TCA) cycle and amino acid metabolism. This is

particularly valuable in studying metabolic reprogramming in diseases like cancer.
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Protein Turnover Studies: The rate of protein synthesis and degradation can be determined

by monitoring the incorporation (pulse) and subsequent loss (chase) of L-Isoleucine-¹³C₆,¹⁵N

in the proteome over time.

Internal Standard for Mass Spectrometry: Due to its distinct mass, it serves as an excellent

internal standard for the accurate quantification of unlabeled L-isoleucine in complex

biological samples.

NMR Spectroscopy: The ¹³C and ¹⁵N nuclei are NMR-active, making this labeled amino acid

useful for structural and dynamic studies of proteins.

Key Signaling and Metabolic Pathways
L-Isoleucine is a branched-chain amino acid (BCAA) that plays a critical role in cellular

metabolism. The diagram below illustrates the catabolic pathway of BCAAs, including

isoleucine.
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Caption: Catabolism of L-Isoleucine.

Experimental Protocols
This section provides detailed methodologies for key experiments utilizing L-Isoleucine-

¹³C₆,¹⁵N.

SILAC for Quantitative Proteomics
The following diagram outlines the general workflow for a SILAC experiment.
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SILAC Experimental Workflow

Cell Culture & Labeling

Experimental Treatment

Sample Processing & Analysis

Culture 1: 'Light' Medium
(Natural Isoleucine)

Control Condition

Culture 2: 'Heavy' Medium
(L-Isoleucine-¹³C₆,¹⁵N)

Experimental Condition

Combine Lysates (1:1 ratio)

Protein Digestion (e.g., Trypsin)

LC-MS/MS Analysis

Data Analysis & Quantification
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Metabolic Flux Analysis Workflow
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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